Cas no 1874549-42-4 (1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane)

• Product Name: 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane
• CAS No: 1874549-42-4
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 5969741
• PubChem ID: 165493672
• Update Time: 2025-10-29

1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane
• EN300-1136184
• 1874549-42-4

• Inchi： 1S/C12H23BrO2/c1-12(2,14-3)9-15-11-8-6-4-5-7-10(11)13/h10-11H,4-9H2,1-3H3
• InChI Key： FGNLGURFORDUJW-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCC(C)(C)OC

Computed Properties

• Exact Mass: 278.08814g/mol
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane

Introduction to 1-Bromo-2-(2-Methoxy-2-Methylpropoxy)cycloheptane (CAS No. 1874549-42-4)

1-Bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane, with the CAS number 1874549-42-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its brominated cycloheptane ring and a substituted methoxy-methylpropoxy group, which confer it with specific chemical reactivity and biological activity.

The molecular structure of 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane is of particular interest due to its potential as a building block in the synthesis of more complex molecules. The bromine atom, located at the 1-position of the cycloheptane ring, provides a reactive site for various substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the methoxy-methylpropoxy group at the 2-position introduces steric and electronic effects that can influence the compound's reactivity and stability.

Recent studies have explored the use of 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane in the development of novel pharmaceuticals. For instance, researchers have investigated its potential as a precursor for the synthesis of bioactive compounds with anti-inflammatory and anti-cancer properties. The bromine atom can be readily replaced with other functional groups through nucleophilic substitution reactions, allowing for the creation of a diverse array of derivatives with tailored biological activities.

In the field of materials science, 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane has shown promise as a monomer for polymer synthesis. Its unique structure can be leveraged to create polymers with specific mechanical and thermal properties. For example, copolymers derived from this compound have been studied for their potential use in drug delivery systems and as coatings with enhanced durability and biocompatibility.

The synthetic route to 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane typically involves several steps, including the bromination of cycloheptene followed by the introduction of the methoxy-methylpropoxy group. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and phase-transfer catalysis, have been employed to optimize the yield and purity of the final product. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

The physical and chemical properties of 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane have been extensively characterized. It is a colorless liquid at room temperature with a boiling point around 180°C under reduced pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its stability under various conditions has been evaluated, showing that it remains stable under standard laboratory conditions but may degrade when exposed to strong acids or bases.

Safety considerations are an important aspect when handling 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane. While it is not classified as a hazardous material, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

In conclusion, 1-bromo-2-(2-methoxy-2-methylpropoxy)cycloheptane (CAS No. 1874549-42-4) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure provides opportunities for further research and development, making it an important molecule in modern chemistry. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly significant role in various scientific disciplines.